Cas no 725217-17-4 (methyl 5-ethyl-7-(3-methoxyphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate)

• Product Name: methyl 5-ethyl-7-(3-methoxyphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate
• CAS No: 725217-17-4
• MF: C₁₆H₁₈N₄O₃
• MW: 314.339123249054
• CID: 5419044
• Update Time: 2025-06-26

methyl 5-ethyl-7-(3-methoxyphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-ethyl-7-(3-methoxyphenyl)-1,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• methyl 5-ethyl-7-(3-methoxyphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate

• Inchi： 1S/C16H18N4O3/c1-4-12-13(15(21)23-3)14(20-16(19-12)17-9-18-20)10-6-5-7-11(8-10)22-2/h5-9,14H,4H2,1-3H3,(H,17,18,19)
• InChI Key： HYSOKTLGTWKOFE-UHFFFAOYSA-N
• SMILES： C12N=CNN1C(C1=CC=CC(OC)=C1)C(C(OC)=O)=C(CC)N=2

Additional information on methyl 5-ethyl-7-(3-methoxyphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate

Methyl 5-Ethyl-7-(3-Methoxyphenyl)-4H,7H-1,2,4-Triazolo[1,5-a]Pyrimidine-6-Carboxylate: A Comprehensive Overview

The compound methyl 5-ethyl-7-(3-methoxyphenyl)-4H,7H-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate, identified by the CAS registry number 725217-17-4, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of triazolopyrimidines, which are known for their unique structural properties and diverse biological activities. The molecule features a triazolopyrimidine core with substituents that include an ethyl group at position 5 and a methoxyphenyl group at position 7. The carboxylate group at position 6 is esterified with a methyl group, adding to the compound's functional diversity.

Recent studies have highlighted the importance of triazolopyrimidine derivatives in medicinal chemistry due to their potential as kinase inhibitors and other therapeutic agents. The presence of the methoxyphenyl group in this compound introduces additional electronic and steric effects, which can influence its binding affinity to target proteins. This makes it a promising candidate for further exploration in drug discovery programs. Researchers have also investigated the synthesis of this compound through various routes, including multi-component reactions and microwave-assisted synthesis, which have proven to be efficient methods for constructing complex heterocyclic frameworks.

The structural uniqueness of methyl 5-ethyl-7-(3-methoxyphenyl)-4H,7H-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate lies in its combination of aromaticity and heterocyclic functionality. The triazolopyrimidine core provides a rigid framework that can facilitate specific interactions with biological targets. The ethyl group at position 5 contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes. Meanwhile, the methoxyphenyl substituent at position 7 introduces hydrophilic properties through the methoxy group while maintaining aromatic stability. This balance of hydrophilic and hydrophobic characteristics is crucial for optimizing pharmacokinetic profiles in drug candidates.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These analyses have confirmed the molecular structure and provided insights into its conformational flexibility. Computational studies have also been conducted to predict its binding modes with potential target enzymes or receptors. Such studies are essential for understanding the molecular basis of its bioactivity and guiding further optimization efforts.

In terms of applications, methyl 5-ethyl-7-(3-methoxyphenyl)-4H,7H-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate has shown promise in several areas. For instance, it has been evaluated for its anti-inflammatory and antioxidant properties in vitro. These activities suggest that it could serve as a lead compound for developing novel therapeutic agents targeting inflammatory diseases or oxidative stress-related conditions. Additionally, its potential as a kinase inhibitor has been explored through biochemical assays against key signaling pathways involved in cancer progression.

One of the most recent advancements in this field involves the use of machine learning algorithms to predict the bioactivity of compounds like this one based on their structural features. By integrating computational modeling with experimental data, researchers can accelerate the discovery process and identify compounds with high therapeutic potential. This approach has already yielded valuable insights into the structure-property relationships governing the activity of triazolopyrimidine derivatives.

Furthermore, green chemistry principles have been applied to the synthesis of this compound to minimize environmental impact. For example, solvent-free reaction conditions and catalytic systems have been employed to enhance reaction efficiency while reducing waste generation. Such sustainable practices are becoming increasingly important in modern chemical research as industries strive to adopt more eco-friendly production methods.

In conclusion,methyl 5-ethyl-7-(3-methoxyphenyl)-4H,7H-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate) represents a fascinating example of how structural complexity can be harnessed to achieve desirable biological properties. Its unique combination of functional groups and heterocyclic framework positions it as a valuable tool for advancing research in medicinal chemistry and related disciplines. As ongoing studies continue to uncover new aspects of its behavior and applications,
this compound is likely to play an increasingly important role in both academic and industrial settings.